Methyl 6-bromo-2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate

• IUPAC Name: methyl 6-bromo-2-methyl-5-(2-methylbenzoyl)oxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H15BrO5/c1-10-6-4-5-7-12(10)18(21)25-16-8-13-15(9-14(16)20)24-11(2)17(13)19(22)23-3/h4-9H,1-3H3
• InChI Key: JEWRGNZBFGLVQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2=C(C=C3C(=C2)C(=C(O3)C)C(=O)OC)Br
• Molecular Formula: C19H15BrO5
• Molecular Weight: 403.2 g/mol
• CAS No.: 308295-57-0

Description

“Methyl 6-bromo-2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate” is a benzofuran compound. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds have been synthesized using novel methods in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring is constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The linear formula of “this compound” is C19H15BrO5. The molecular weight is 403.232.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 6-bromo-2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate is used in the synthesis of various benzofuran derivatives. For example, the synthesis of tribromobenzofuran and tribromobenzopyran derivatives was reported from methyl 2-allyl-4,5,6-tribromo-3-hydroxybenzoate, highlighting the compound's role in complex chemical reactions (Khan & Soma, 2007).

Antimicrobial Applications

• Benzofuran derivatives are known for their biological significance. For instance, the synthesis and antimicrobial screening of 5-Bromobenzofuranyl Aryl Ureas and Carbamates were reported, indicating the antimicrobial potential of such compounds (Kumari et al., 2019).
• Furthermore, the synthesis, characterization, and antimicrobial activities of 1-((5-Bromobenzofuran-2yl)methyl)-4-substituted phenyl-1H-1,2,3-triazoles were described, showcasing the compound's utility in creating substances with antimicrobial properties against various bacterial strains (Sanjeeva et al., 2021).

Pharmaceutical Research

• In pharmaceutical research, benzofuran derivatives have been studied extensively. A study reported the design, synthesis, and evaluation of novel dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones for antimicrobial, anti-inflammatory, and analgesic activities (Rajanarendar et al., 2013).

Molecular Structure Analysis

• The compound has also been used in studies focusing on molecular structure analysis. For example, the structure of methyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate was analyzed, providing insights into molecular interactions and stability (Choi et al., 2008).

Synthesis of Novel Compounds

• The compound is instrumental in the synthesis of novel chemical entities. A study reported the discovery of orthogonal synthesis using artificial intelligence, demonstrating the compound's role in innovative synthetic pathways (Takabatake et al., 2020).

Electrochemical Applications

• Electrochemical studies involving the compound have been conducted, showcasing its application in electrochemical synthesis and analysis (Moghaddam et al., 2006).

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents. Therefore, the future research directions may include the development of new benzofuran compounds with enhanced biological activities and potential applications.